Ethyl 6-chloro-4-hydroxy-8-methylquinoline-3-carboxylate

• IUPAC Name: ethyl 6-chloro-8-methyl-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C13H12ClNO3/c1-3-18-13(17)10-6-15-11-7(2)4-8(14)5-9(11)12(10)16/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key: DDTMBADUIBZXKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=C(C1=O)C=C(C=C2C)Cl
• Molecular Formula: C13H12ClNO3
• DSSTOX Substance ID: DTXSID401172806
• Molecular Weight: 265.69 g/mol
• CAS No.: 175134-96-0

Description

Ethyl 6-chloro-4-hydroxy-8-methylquinoline-3-carboxylate is a research chemical with the molecular formula C13H12ClNO3 and a molecular weight of 265.69. It is also known by its IUPAC name, ethyl 6-chloro-8-methyl-4-oxo-1H-quinoline-3-carboxylate.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinoline ring, which is a heterocyclic aromatic organic compound. It also contains a chlorine atom at the 6th position, a hydroxy group at the 4th position, and a methyl group at the 8th position.

Chemical Reactions Analysis

The chemical reactions involving 4-hydroxy-2-quinolones, a class of compounds to which this compound belongs, have been extensively studied. These compounds are valuable in drug research and development, and many publications have dealt with their synthetic analogs and the synthesis of their heteroannelated derivatives.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a density of 1.312 g/cm3 and a boiling point of 401.7 ℃ at 760 mmHg. Its water solubility is low, indicating that it is moderately soluble.

Scientific Research Applications

Synthesis of Novel Compounds

One application of Ethyl 6-chloro-4-hydroxy-8-methylquinoline-3-carboxylate is in the synthesis of novel compounds with potential biological activities. For example, researchers have developed methods for synthesizing derivatives that could be used in the development of new pharmaceuticals. A study detailed the synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives through a facile and inexpensive process, indicating the compound's role in creating new chemical entities with potential biological applications (Gao et al., 2011).

Antibacterial and Antimicrobial Agents

Another significant application is in the development of antibacterial and antimicrobial agents. Researchers synthesized novel 2-chloroquinolin-4-pyrimidine carboxylate derivatives through ultrasound-promoted reactions, which were then screened for their antibacterial activity. This study demonstrates the compound's utility in creating new agents that could be effective against various bacterial strains (Balaji et al., 2013).

Antiviral Research

This compound also finds applications in antiviral research. Although specific studies directly involving this compound were not found, related research shows the synthesis of quinoline derivatives for evaluating antiviral activities, illustrating the broader relevance of quinoline carboxylates in medicinal chemistry and antiviral drug development. For instance, the synthesis and antiviral activity evaluation of substituted 2,4-bis-aminomethyl-5-hydroxy-1H-indole-3-carboxylic acid ethyl esters and their derivatives highlight the ongoing efforts to discover new antiviral compounds (Ivashchenko et al., 2014).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has the hazard statement H302, indicating that it may be harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Quinolone derivatives, to which this compound belongs, are known to interact with various biological targets, including enzymes and receptors, contributing to their diverse biological activities .

Mode of Action

Quinolones typically exert their effects by interacting with their targets, leading to changes in the target’s function

Biochemical Pathways

Quinolones are known to influence various biochemical pathways, leading to a range of downstream effects .